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For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry and materials science, the precise
understanding of a compound's physical and chemical characteristics is paramount for its
effective application and development. This guide provides a focused examination of 3-bromo-
N-ethylbenzenesulfonamide, a halogenated aromatic sulfonamide with potential utility as a
synthetic intermediate and building block in the design of novel molecular entities. The
following sections offer a detailed overview of its physical state, appearance, and key
physicochemical properties, underpinned by available safety and supplier data. This document
is intended to serve as a foundational resource for researchers, enabling informed decisions in
experimental design, handling, and storage of this compound.

Compound Identification and Molecular Structure

IUPAC Name: 3-bromo-N-ethylbenzenesulfonamide
CAS Number: 871269-07-7[1]

Molecular Formula: CeH10BrNO2S
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Molecular Weight: 264.14 g/mol

The molecular architecture of 3-bromo-N-ethylbenzenesulfonamide, depicted below, features
a central benzene ring substituted with a bromine atom at the meta position relative to a
sulfonamide group. The nitrogen atom of the sulfonamide is further functionalized with an ethyl
group. This specific arrangement of functional groups dictates the compound's polarity,
potential for intermolecular interactions, and, consequently, its macroscopic physical properties.

Caption: Molecular structure of 3-bromo-N-ethylbenzenesulfonamide.

Physical State and Appearance

Based on available safety data, 3-bromo-N-ethylbenzenesulfonamide is a solid at room
temperature. While a detailed description of its appearance (e.g., color, crystalline form) is not
consistently provided across all sources, it is typically supplied as a powder. The solid state is
consistent with its molecular weight and the potential for intermolecular hydrogen bonding
involving the sulfonamide N-H group, as well as dipole-dipole interactions arising from the polar
sulfonyl group and the carbon-bromine bond.

Physicochemical Data

The following table summarizes the key physical and chemical properties of 3-bromo-N-
ethylbenzenesulfonamide. It is important to note that some of these properties may be
predicted or estimated and should be confirmed experimentally where critical for a specific

application.

Property Value Source

CAS Number 871269-07-7 [1][2]

Molecular Formula CsH10BrNO2S [2]

Molecular Weight 264.14 [2]

) ) Inferred from handling
Physical State Solid ) )
information
Sealed in dry, room
Storage [2]

temperature
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Handling and Storage

Hazard Identification:

A Safety Data Sheet (SDS) for 3-bromo-N-ethylbenzenesulfonamide indicates the following
hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), and H335 (May cause respiratory irritation).[2]

Recommended Precautions:

Due to the identified hazards, appropriate personal protective equipment (PPE) should be worn
when handling this compound. This includes, but is not limited to:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. For operations that
may generate dust, a particulate respirator may be necessary.

Skin and Body Protection: A lab coat or other protective clothing.
Storage Recommendations:

3-bromo-N-ethylbenzenesulfonamide should be stored in a tightly sealed container in a dry,
well-ventilated area at room temperature.[2] Proper storage is crucial to prevent degradation
and maintain the integrity of the compound for research applications.

Experimental Protocols and Logical Workflows

The characterization of the physical state and appearance of a novel or less-common
compound like 3-bromo-N-ethylbenzenesulfonamide follows a standardized experimental

workflow.
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Click to download full resolution via product page
Caption: Standard workflow for the physical characterization of a solid chemical compound.
Step-by-Step Methodology for Melting Point Determination:

o Sample Preparation: A small, representative sample of 3-bromo-N-
ethylbenzenesulfonamide is finely powdered.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm.

¢ Instrument Setup: The capillary tube is placed in a melting point apparatus. The starting
temperature is set to approximately 20°C below the expected melting point (if known from
preliminary tests or literature on analogous compounds). The ramp rate is typically set to 1-
2°C per minute for accurate determination.

o Observation: The sample is observed through the magnifying lens as the temperature

increases.

» Recording the Melting Range: The temperature at which the first drop of liquid appears is
recorded as the onset of melting. The temperature at which the entire sample becomes a
clear liquid is recorded as the completion of melting. A narrow melting range is indicative of
high purity.

Conclusion

3-bromo-N-ethylbenzenesulfonamide is a solid compound at ambient conditions. Its handling
requires adherence to standard safety protocols for irritant and harmful chemicals. The
information presented in this guide, derived from available safety and supplier data, provides a
foundational understanding for researchers and professionals in drug development and
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chemical synthesis. Experimental verification of its physical properties, particularly melting point
and solubility in relevant solvent systems, is recommended for any application where these
parameters are critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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